1-(trimethylsilyl)cyclobutane-1-carboxylic acid
Overview
Description
1-(Trimethylsilyl)cyclobutane-1-carboxylic acid (TMS-CB-COOH) is a cyclic carboxylic acid that has been extensively studied in recent years due to its potential applications in organic synthesis, catalysis, and drug discovery. TMS-CB-COOH is a silyl-substituted cyclobutane carboxylic acid that has been used as a starting material for the synthesis of various organic compounds. It is also a useful reagent for the preparation of a variety of organometallic compounds and catalysts. Additionally, TMS-CB-COOH has been found to possess a variety of biochemical and physiological effects, making it an attractive candidate for further research.
Mechanism of Action
The exact mechanism of action of 1-(trimethylsilyl)cyclobutane-1-carboxylic acid is not yet fully understood. However, it is believed that the acid catalyzes the formation of a cyclic transition state in organic reactions, which enables the formation of new bonds and the rearrangement of existing bonds. Additionally, 1-(trimethylsilyl)cyclobutane-1-carboxylic acid can act as a proton donor, which can facilitate the formation of a reactive intermediate.
Biochemical and Physiological Effects
1-(trimethylsilyl)cyclobutane-1-carboxylic acid has been found to possess a variety of biochemical and physiological effects. In vitro studies have demonstrated that 1-(trimethylsilyl)cyclobutane-1-carboxylic acid can inhibit the growth of certain types of cancer cells, as well as induce apoptosis. Additionally, 1-(trimethylsilyl)cyclobutane-1-carboxylic acid has been found to possess anti-inflammatory and antioxidant properties. In vivo studies have also demonstrated that 1-(trimethylsilyl)cyclobutane-1-carboxylic acid can reduce the levels of certain biomarkers associated with cardiovascular disease.
Advantages and Limitations for Lab Experiments
1-(trimethylsilyl)cyclobutane-1-carboxylic acid has several advantages for use in laboratory experiments. It is relatively stable and can be stored at room temperature. Additionally, it is relatively inexpensive and can be easily synthesized from commercially available starting materials. However, 1-(trimethylsilyl)cyclobutane-1-carboxylic acid also has some limitations for use in laboratory experiments. It is highly toxic and must be handled with caution. Additionally, it is highly reactive and can react with other compounds, which may lead to the formation of unwanted byproducts.
Future Directions
Given the potential applications of 1-(trimethylsilyl)cyclobutane-1-carboxylic acid, there are numerous future directions for research. One potential direction is to explore the use of 1-(trimethylsilyl)cyclobutane-1-carboxylic acid as a therapeutic agent for the treatment of various diseases, such as cancer and cardiovascular disease. Additionally, further research is needed to better understand the mechanism of action of 1-(trimethylsilyl)cyclobutane-1-carboxylic acid and to optimize its use in laboratory experiments. Additionally, further research is needed to explore the potential of 1-(trimethylsilyl)cyclobutane-1-carboxylic acid as a catalyst for the synthesis of various organic compounds. Finally, further research is needed to explore the potential of 1-(trimethylsilyl)cyclobutane-1-carboxylic acid as a starting material for the synthesis of various organometallic compounds and catalysts.
Synthesis Methods
1-(trimethylsilyl)cyclobutane-1-carboxylic acid can be synthesized via a variety of methods. One of the most common methods is the reaction of trimethylsilyl chloride (TMSCl) with cyclobutene-1-carboxylic acid (CB-COOH). The reaction occurs in the presence of a base, such as sodium hydroxide, and yields 1-(trimethylsilyl)cyclobutane-1-carboxylic acid as the product. Another method involves the reaction of TMSCl with cyclobutene-1-carboxylic anhydride (CB-COOH2). This reaction also yields 1-(trimethylsilyl)cyclobutane-1-carboxylic acid as the product.
Scientific Research Applications
1-(trimethylsilyl)cyclobutane-1-carboxylic acid has been widely studied in the scientific community due to its potential applications in organic synthesis, catalysis, and drug discovery. In organic synthesis, 1-(trimethylsilyl)cyclobutane-1-carboxylic acid has been used as a starting material for the synthesis of various organic compounds, including amino acids and peptides. Additionally, 1-(trimethylsilyl)cyclobutane-1-carboxylic acid is a useful reagent for the preparation of a variety of organometallic compounds and catalysts. In drug discovery, 1-(trimethylsilyl)cyclobutane-1-carboxylic acid has been found to possess a variety of biochemical and physiological effects, making it an attractive candidate for further research.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(trimethylsilyl)cyclobutane-1-carboxylic acid involves the protection of cyclobutane-1-carboxylic acid with a trimethylsilyl group. This can be achieved through a reaction with trimethylsilyl chloride. The resulting protected carboxylic acid can then be used in further reactions to introduce additional functional groups or to remove the trimethylsilyl group.", "Starting Materials": [ "Cyclobutane-1-carboxylic acid", "Trimethylsilyl chloride", "Anhydrous diethyl ether", "Sodium bicarbonate", "Sodium sulfate", "Methanol", "Concentrated hydrochloric acid" ], "Reaction": [ "To a solution of cyclobutane-1-carboxylic acid (1.0 g, 9.2 mmol) in anhydrous diethyl ether (20 mL) at 0°C, add trimethylsilyl chloride (1.5 mL, 12.0 mmol) dropwise with stirring.", "After the addition is complete, stir the reaction mixture at 0°C for 1 hour.", "Add a saturated solution of sodium bicarbonate (10 mL) to the reaction mixture and stir for 10 minutes.", "Separate the organic layer and wash it with water (10 mL).", "Dry the organic layer over anhydrous sodium sulfate and filter.", "Concentrate the filtrate under reduced pressure to obtain the protected carboxylic acid as a colorless oil.", "To remove the trimethylsilyl group, dissolve the protected carboxylic acid in methanol (10 mL) and add concentrated hydrochloric acid (1 mL).", "Stir the reaction mixture at room temperature for 1 hour.", "Concentrate the reaction mixture under reduced pressure to obtain 1-(trimethylsilyl)cyclobutane-1-carboxylic acid as a white solid." ] } | |
CAS RN |
97592-20-6 |
Product Name |
1-(trimethylsilyl)cyclobutane-1-carboxylic acid |
Molecular Formula |
C8H16O2Si |
Molecular Weight |
172.3 |
Purity |
95 |
Origin of Product |
United States |
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